Cas no 725232-44-0 (Glycyl-L-prolyl-L-arginyl-L-prolyl-L-alaninamide diacetate)

• Product Name: Glycyl-L-prolyl-L-arginyl-L-prolyl-L-alaninamide diacetate
• CAS No: 725232-44-0
• MF: C₂₅H₄₅N₉O₉
• MW: 615.679705381393
• CID: 2097270
• Update Time: 2025-05-27

Glycyl-L-prolyl-L-arginyl-L-prolyl-L-alaninamide diacetate Chemical and Physical Properties

Names and Identifiers

• Vialox
• Vialox Peptide(Pentapeptide-3) diacetate
• (S)-N-((S)-1-amino-1-oxopropan-2-yl)-1-(glycyl-L-prolyl-L-arginyl)pyrrolidine-2-carboxamide diacetate
• CID 127258903
• Glycyl-L-prolyl-L-arginyl-L-prolyl-L-alaninamide diacetate

• Inchi： 1S/C21H37N9O5.2C2H4O2/c1-12(17(23)32)27-18(33)15-7-4-10-30(15)20(35)13(5-2-8-26-21(24)25)28-19(34)14-6-3-9-29(14)16(31)11-22;2*1-2(3)4/h12-15H,2-11,22H2,1H3,(H2,23,32)(H,27,33)(H,28,34)(H4,24,25,26);2*1H3,(H,3,4)/t12-,13-,14-,15-;;/m0../s1
• InChI Key： BVQVANRQQLJVLU-GUEINKQFSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@@H]1CCCN1C(CN)=O)=O)N1CCC[C@H]1C(N[C@H](C(N)=O)C)=O.OC(C)=O.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 876
• Topological Polar Surface Area: 307

Additional information on Glycyl-L-prolyl-L-arginyl-L-prolyl-L-alaninamide diacetate

Comprehensive Overview of Glycyl-L-prolyl-L-arginyl-L-prolyl-L-alaninamide diacetate (CAS No. 725232-44-0)

Glycyl-L-prolyl-L-arginyl-L-prolyl-L-alaninamide diacetate, with the CAS number 725232-44-0, is a synthetic peptide compound that has garnered significant attention in biomedical research and pharmaceutical development. This pentapeptide, characterized by its unique sequence of Gly-Pro-Arg-Pro-Ala, is often studied for its potential applications in wound healing, tissue regeneration, and cardiovascular health. Its diacetate salt form enhances solubility and stability, making it a preferred choice for experimental and therapeutic formulations.

In recent years, the demand for bioactive peptides like Glycyl-L-prolyl-L-arginyl-L-prolyl-L-alaninamide diacetate has surged due to their role in modulating cellular processes. Researchers are particularly interested in its ability to influence collagen synthesis and angiogenesis, which are critical for repairing damaged tissues. These properties align with current trends in regenerative medicine, where peptides are increasingly explored as alternatives to traditional small-molecule drugs. The compound’s CAS No. 725232-44-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most compelling aspects of Glycyl-L-prolyl-L-arginyl-L-prolyl-L-alaninamide diacetate is its structural resemblance to naturally occurring peptides involved in wound healing. This similarity allows it to interact with specific receptors, such as integrins, to promote cell adhesion and migration. Such mechanisms are of great interest to scientists developing treatments for chronic wounds, a condition affecting millions worldwide. The diacetate salt form (CAS 725232-44-0) ensures better bioavailability, a key factor in its potential clinical translation.

The compound’s name, Glycyl-L-prolyl-L-arginyl-L-prolyl-L-alaninamide diacetate, may seem complex, but each component plays a vital role in its function. For instance, the arginine residue contributes to its cationic nature, enabling interactions with negatively charged cell membranes. Meanwhile, the proline residues introduce structural rigidity, which is essential for maintaining its bioactive conformation. These features make it a subject of intense scrutiny in peptide chemistry and drug design.

From an industrial perspective, Glycyl-L-prolyl-L-arginyl-L-prolyl-L-alaninamide diacetate is synthesized using solid-phase peptide synthesis (SPPS), a technique that ensures high purity and yield. The CAS No. 725232-44-0 is often referenced in patents and technical documents, highlighting its commercial viability. As the pharmaceutical industry shifts toward personalized medicine, peptides like this are poised to play a pivotal role in next-generation therapies.

In summary, Glycyl-L-prolyl-L-arginyl-L-prolyl-L-alaninamide diacetate (CAS 725232-44-0) represents a promising avenue for research and development. Its multifaceted applications, from wound care to cardiovascular health, underscore its potential to address unmet medical needs. With ongoing advancements in peptide technology, this compound is likely to remain a focal point in scientific and medical communities for years to come.